Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate
Overview
Description
Tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate is a chemical compound with the molecular formula C14H23NO3 . It has a molecular weight of 253.34 . The compound is typically stored in a refrigerator and has a physical form of oil .
Molecular Structure Analysis
The InChI code for this compound is 1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h4-10H2,1-3H3 . This code provides a standard way to encode the compound’s molecular structure and can be used to generate a visual representation of the molecule.Physical and Chemical Properties Analysis
This compound is an oil . It is stored at room temperature .Scientific Research Applications
Synthesis and Reactivity
Researchers have developed synthetic routes and investigated the reactivity of compounds structurally related to tert-butyl 2-oxo-7-azaspiro[4.5]decane-7-carboxylate. For example, Moskalenko and Boev (2012) described the synthesis of spirocyclic compounds, highlighting their potential in preparing other biologically active heterocyclic compounds Moskalenko & Boev, 2012. Meyers et al. (2009) outlined efficient synthetic routes to bifunctional tert-butyl 6-oxo-2-azaspiro[3.3]heptane-2-carboxylate, emphasizing its utility for selective derivations Meyers et al., 2009.
Biological Activity Studies
Amirani Poor et al. (2018) conducted an intermolecular Ugi reaction involving gabapentin, leading to novel N-cyclohexyl-3-oxo-2-(3-oxo-2-azaspiro[4.5] decan-2-yl)-3-arylpropanamides and N-(tert-butyl)-2-(3-oxo-2-azaspiro[4.5]decan-2-yl)-2-arylacetamide derivatives, highlighting their potential biological activities and the influence of electron-donating and withdrawing groups on intramolecular hydrogen bond strength Amirani Poor et al., 2018.
Conformational and Structural Analyses
Jakubowska et al. (2013) utilized NMR spectroscopy for the absolute configuration assignment of related spiro compounds, demonstrating the importance of NOESY correlations and chemical shift anisotropy calculations in determining molecular structures Jakubowska et al., 2013.
Synthesis of Spiroaminals
Sinibaldi and Canet (2008) reviewed synthetic strategies for spiroaminals, including 1-oxa-7-azaspiro[4.5]decane and related systems, underlining their significance in natural and synthetic products with biological activities Sinibaldi & Canet, 2008.
Safety and Hazards
The compound is associated with several hazard statements: H302, H315, H319, H335 . These codes correspond to specific hazards: H302 (Harmful if swallowed), H315 (Causes skin irritation), H319 (Causes serious eye irritation), and H335 (May cause respiratory irritation) . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and washing thoroughly after handling (P264) .
Properties
IUPAC Name |
tert-butyl 3-oxo-7-azaspiro[4.5]decane-7-carboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H23NO3/c1-13(2,3)18-12(17)15-8-4-6-14(10-15)7-5-11(16)9-14/h4-10H2,1-3H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVAJIFUDNIHRCD-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCCC2(C1)CCC(=O)C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H23NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
253.34 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
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